5,6,7,8-Tetrahydro-2,7-naphthyridin-1(2H)-one hydrochloride

• IUPAC Name: 5,6,7,8-tetrahydro-2H-2,7-naphthyridin-1-one;hydrochloride
• InChI: InChI=1S/C8H10N2O.ClH/c11-8-7-5-9-3-1-6(7)2-4-10-8;/h2,4,9H,1,3,5H2,(H,10,11);1H
• InChI Key: QZUKPOYWDBFCLW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C=CNC2=O.Cl
• Molecular Formula: C8H11ClN2O
• Molecular Weight: 186.64 g/mol
• CAS No.: 2172535-89-4

Description

5,6,7,8-Tetrahydro-2,7-naphthyridin-1(2H)-one hydrochloride is a useful research compound. Its molecular formula is C8H11ClN2O and its molecular weight is 186.64. The purity is usually 95%.
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Scientific Research Applications

Improved Synthesis Techniques

An improved synthesis method for 5,6,7,8-tetrahydro-1,7-naphthyridine, a conformationally-restricted analog of 2-(3-pyridyl)ethylamine, has been developed. This method offers significant advancements over previous synthesis techniques, potentially facilitating the exploration of this compound's applications in various scientific domains (Dow & Schneider, 2001).

Reactivity and Derivative Formation

Research into the reactivity of 4-cyano-1,3-dichloro-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine with amines under different conditions has led to the synthesis of mono- and di-amino-substituted derivatives. This work not only explores the compound's chemical reactivity but also opens pathways for the creation of novel naphthyridine derivatives with potential scientific applications (Sirakanyan et al., 2014).

Potential as Acetylcholinesterase Inhibitors

Derivatives of 5,6,7,8-tetrahydro-1,6-naphthyridines, designed as analogues of huperzine A, have been synthesized and evaluated for their potential as acetylcholinesterase inhibitors. This research suggests potential applications in treating diseases such as Alzheimer's, where acetylcholinesterase inhibitors are of interest (Vanlaer et al., 2009).

Antituberculosis Activity

A library synthesis using 5,6,7,8-tetrahydro-1,6-naphthyridines as scaffolds has been conducted, with screening for antituberculosis activity revealing three lead compounds. This work illustrates the potential of 5,6,7,8-tetrahydro-2,7-naphthyridin-1(2H)-one hydrochloride derivatives in contributing to the development of new antituberculosis medications (Zhou et al., 2008).

Efflux Pump Inhibition in Antibacterial Research

Investigations into 1,8-naphthyridine sulfonamides have assessed their potential to inhibit efflux pumps in multiresistant Staphylococcus aureus strains. These findings could inform the development of new strategies to combat antibiotic resistance, highlighting another avenue of research for derivatives of this compound (Oliveira-Tintino et al., 2020).